Cas no 1275836-83-3 (4-amino-1-{2-(trifluoromethyl)phenylmethyl}pyrrolidin-2-one)

• Product Name: 4-amino-1-{2-(trifluoromethyl)phenylmethyl}pyrrolidin-2-one
• CAS No: 1275836-83-3
• MF: C₁₂H₁₃F₃N₂O
• MW: 258.239633321762
• CID: 5217021
• PubChem ID: 55128889
• Update Time: 2025-11-01

4-amino-1-{2-(trifluoromethyl)phenylmethyl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-{[2-(trifluoromethyl)phenyl]methyl}pyrrolidin-2-one
• 2-Pyrrolidinone, 4-amino-1-[[2-(trifluoromethyl)phenyl]methyl]-
• 4-amino-1-{2-(trifluoromethyl)phenylmethyl}pyrrolidin-2-one

• Inchi： 1S/C12H13F3N2O/c13-12(14,15)10-4-2-1-3-8(10)6-17-7-9(16)5-11(17)18/h1-4,9H,5-7,16H2
• InChI Key： XZJLAMVKYUITNU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CN1C(CC(C1)N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-1-{2-(trifluoromethyl)phenylmethyl}pyrrolidin-2-one

Comprehensive Overview of 4-amino-1-{2-(trifluoromethyl)phenylmethyl}pyrrolidin-2-one (CAS No. 1275836-83-3)

The compound 4-amino-1-{2-(trifluoromethyl)phenylmethyl}pyrrolidin-2-one (CAS No. 1275836-83-3) is a specialized organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidin-2-one core substituted with an amino group and a trifluoromethylphenylmethyl moiety, makes it a valuable intermediate in drug discovery. Researchers are particularly intrigued by its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for trifluoromethyl-containing compounds like 1275836-83-3 has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on AI-driven drug design and computational chemistry, where such molecules are frequently explored for their binding affinity to specific biological targets. The 4-amino group in this compound further enhances its versatility, enabling derivatization for structure-activity relationship (SAR) studies, a hot topic in modern medicinal chemistry.

The synthesis of 4-amino-1-{2-(trifluoromethyl)phenylmethyl}pyrrolidin-2-one typically involves multi-step organic reactions, including amidation and alkylation processes. Its CAS No. 1275836-83-3 serves as a critical identifier in chemical databases, facilitating collaborations across academic and industrial labs. Notably, this compound’s lipophilicity and hydrogen-bonding capacity are often discussed in forums and publications, addressing common search queries like "role of trifluoromethyl in drug design" or "pyrrolidinone derivatives in CNS drugs."

From an SEO perspective, terms such as "synthetic applications of 1275836-83-3" and "pyrrolidin-2-one scaffold" are frequently searched by chemists and pharmacologists. The compound’s relevance to fragment-based drug discovery (FBDD) and proteolysis-targeting chimeras (PROTACs) further boosts its visibility in scientific literature. Additionally, its potential as a bioisostere for carboxylic acids or amides makes it a recurring subject in medicinal chemistry optimization discussions.

Environmental and regulatory considerations for 4-amino-1-{2-(trifluoromethyl)phenylmethyl}pyrrolidin-2-one are also noteworthy. While not classified as hazardous, its handling requires standard laboratory precautions, reflecting the broader industry shift toward green chemistry and sustainable synthesis. This aligns with popular search trends like "safe handling of fluorinated compounds" and "eco-friendly pharmaceutical intermediates."

In summary, CAS No. 1275836-83-3 represents a compelling case study in modern chemical innovation. Its structural features and applicability in high-throughput screening and targeted therapy development ensure its continued relevance. As the scientific community explores next-generation drug candidates, this compound’s role in advancing personalized medicine and biochemical toolkits remains a focal point for researchers worldwide.